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Abstract

Protein Tyrosine Phosphatase 1B (PTP1B) is a key negative regulator in both insulin and leptin
signaling pathways, making it a significant therapeutic target for type 2 diabetes, obesity, and
certain cancers.[1][2][3] LXQ-87 has been identified as an orally active, noncompetitive
inhibitor of PTP1B.[4] This document provides a detailed protocol for determining the inhibitory
activity of LXQ-87 on PTP1B using a colorimetric enzymatic assay.

Introduction

Protein tyrosine phosphatases (PTPs) are a group of enzymes that catalyze the removal of
phosphate groups from tyrosine residues on proteins. PTP1B, a non-receptor PTP, specifically
dephosphorylates the insulin receptor (IR) and its substrates (IRS), as well as Janus kinase 2
(JAK?2), a downstream effector of the leptin receptor.[1][5] By doing so, PTP1B attenuates
insulin and leptin signaling. Overactivity of PTP1B is associated with insulin resistance and
obesity.[2][6] Therefore, inhibitors of PTP1B, such as LXQ-87, are of great interest for the
development of novel therapeutics.
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LXQ-87 is a noncompetitive inhibitor of PTP1B with a reported IC50 of 1.061 pM.[4]
Noncompetitive inhibition suggests that LXQ-87 binds to an allosteric site on the enzyme, a site
distinct from the active site, which can lead to greater specificity over other PTPs.[1] This
protocol outlines the materials and methods for assessing the in vitro efficacy of LXQ-87 as a
PTP1B inhibitor.

PTP1B Signaling Pathway

The diagram below illustrates the role of PTP1B in negatively regulating the insulin and leptin
signaling pathways.
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Preparation

Prepare Assay Buffer

Prepare PTP1B Enzyme Solution

Prepare LXQ-87 Working Solutions

Prepare pNPP Substrate Solution

Detection

Incubate for 30 minutes at 37°C

Measure Absorbance at 405 nm

Calculate % Inhibition and IC50

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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